Potassium trifluoroacetate Chemical and Physical Properties

Names and Identifiers

- potassium trifluoroacetate
- TRIFLUOROACETIC ACID POTASSIUM SALT
- TRIFLUOROACETIC ACID POTASSIUM
- potassium,2,2,2-trifluoroacetate
- Potasium Trifluoroacetate
- anhydrous potassium trifluoroacetate
- potassium ion trifluoroacetate
- trifluoroacetate potassium
- trifluoro-acetic acid,potassium-trifluoroacetate
- potassium 2,2,2-trifluoroacetate
- Acetic acid, trifluoro-, potassium salt
- AK162365
- PubChem12605
- KSC492G5T
- CUNPJFGIODEJLQ-UHFFFAOYSA-M
- Trifluoroacetic acid, potassium salt
- SBB086819
- TRA0059741
- ZH10023
- potassium 2,2,2-tris(fluo
- 2923-16-2
- FT-0634557
- EC 220-877-5
- AS-68697
- MFCD00013215
- potassium 2,2,2-tris(fluoranyl)ethanoate
- SCHEMBL108536
- C2F3KO2
- NS00078267
- DTXSID00951841
- Potassiumtrifluoroacetate
- Q61083505
- A819828
- EINECS 220-877-5
- AKOS015893280
- D92188
- Acetic acid, 2,2,2-trifluoro-, potassium salt (1:1)
- potassium;2,2,2-trifluoroacetate
- Q-102550
- P2114
- CS-W018104
- DTXCID601379949
- 220-877-5
- Potassium trifluoroacetate
- MDL： MFCD00013215
- Inchi： 1S/C2HF3O2.K/c3-2(4,5)1(6)7;/h(H,6,7);/q;+1/p-1
- InChI Key： CUNPJFGIODEJLQ-UHFFFAOYSA-M
- SMILES： [K+].FC(C(=O)[O-])(F)F
- BRN： 3717603

Computed Properties

Exact Mass: 151.94900
Monoisotopic Mass: 151.949
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 87.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 40.1

Experimental Properties

Color/Form: White crystalline powder
Density: 1.49 g/mL(lit.)
Melting Point: 140.0 to 144.0 deg-C
Boiling Point: 72.2 °C at 760 mmHg
Flash Point: °C
Solubility: H2O: 0.1 g/mL, clear, colorless
Water Partition Coefficient: Soluble in water.
PSA: 40.13000
LogP: -0.70140
Solubility: Soluble in water
Sensitiveness: Hygroscopic

Potassium trifluoroacetate Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H300-H400
Warning Statement： P264-P273-P301 + P310
Hazardous Material transportation number：3288
WGK Germany：3
Hazard Category Code： 52/53
Safety Instruction： S26-S36
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
PackingGroup：II
HazardClass：6.1
TSCA：No
Storage Condition：Inert atmosphere,Room Temperature
Packing Group：II
Risk Phrases：R36/37/38

Potassium trifluoroacetate Customs Data

Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Potassium trifluoroacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P2114-25g	Potassium trifluoroacetate	2923-16-2	98.0%(T)	25g	￥990.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PM882-500g	Potassium trifluoroacetate	2923-16-2	98%	500g	￥807.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PM882-5g	Potassium trifluoroacetate	2923-16-2	98%	5g	￥51.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PM882-100g	Potassium trifluoroacetate	2923-16-2	98%	100g	￥236.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PM882-25g	Potassium trifluoroacetate	2923-16-2	98%	25g	￥136.0	2022-09-28
Fluorochem	001216-100g	Trifluoroacetic acid, potassium salt	2923-16-2	98%	100g	￡20.00	2022-03-29
Fluorochem	001216-500g	Trifluoroacetic acid, potassium salt	2923-16-2	98%	500g	￡85.00	2022-03-29
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P133101-500g	Potassium trifluoroacetate	2923-16-2	≥98%	500g	¥368.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P133101-100g	Potassium trifluoroacetate	2923-16-2	≥98%	100g	¥92.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P133101-5g	Potassium trifluoroacetate	2923-16-2	≥98%	5g	¥29.90	2023-09-01

Potassium trifluoroacetate Production Method

Production Method 1

2923-16-2

877-07-6

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 14 psi
2.1 Solvents: Dimethyl sulfoxide ; 12 h, 60 psi, rt
2.2 Solvents: Water ; rt

Reference

Recyclable Trifluoromethylation Reagents from Fluoroform

Geri, Jacob B.; et al, Journal of the American Chemical Society, 2017, 139(29), 9811-9814

Production Method 2

2104794-84-3

2923-16-2

877-07-6

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; 12 h, 60 psi, rt
1.2 Solvents: Water ; rt

Reference

Recyclable Trifluoromethylation Reagents from Fluoroform

Geri, Jacob B.; et al, Journal of the American Chemical Society, 2017, 139(29), 9811-9814

Production Method 3

877-07-6

2923-16-2

877-07-6

Reaction Conditions

1.1 Reagents: 18-Crown-6 Solvents: Tetrahydrofuran ; 1 h, 0 °C
1.2 Reagents: (Phenylmethyl)potassium ; 0 °C
1.3 10 min, 0 °C
2.1 Solvents: Dimethyl sulfoxide ; 12 h, 60 psi, rt
2.2 Solvents: Water ; rt

Reference

Recyclable Trifluoromethylation Reagents from Fluoroform

Geri, Jacob B.; et al, Journal of the American Chemical Society, 2017, 139(29), 9811-9814

Production Method 4

877-07-6

2923-16-2

877-07-6

Reaction Conditions

1.1 Solvents: DMSO-d6 ; 15 °C; 15 °C → 90 °C; 5 min, 90 °C
2.1 Solvents: Tetrahydrofuran ; 14 psi
3.1 Solvents: Dimethyl sulfoxide ; 12 h, 60 psi, rt
3.2 Solvents: Water ; rt

Reference

Recyclable Trifluoromethylation Reagents from Fluoroform

Geri, Jacob B.; et al, Journal of the American Chemical Society, 2017, 139(29), 9811-9814

Potassium trifluoroacetate Raw materials

Potassium trifluoroacetate Preparation Products

Potassium trifluoroacetate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2923-16-2)三氟乙酸钾

Order Number:LE1708418;LE3367

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

Price ($):discuss personally

Email:18501500038@163.com

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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305

Cas no 2923-16-2 (Potassium trifluoroacetate)

Potassium trifluoroacetate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Potassium trifluoroacetate Security Information

Potassium trifluoroacetate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Potassium trifluoroacetate Pricemore >>

Potassium trifluoroacetate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Potassium trifluoroacetate Raw materials

Potassium trifluoroacetate Preparation Products

Potassium trifluoroacetate Suppliers

Potassium trifluoroacetate Related Literature

2923-16-2 (Potassium trifluoroacetate) Related Products